Cas no 118891-85-3 (Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinolinium,2,9-dimethyl- (9CI))

• Product Name: Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinolinium,2,9-dimethyl- (9CI)
• CAS No: 118891-85-3
• MF: C₂₆H₁₈N₂
• MW: 358.434525966644
• CID: 144977
• PubChem ID: 3082940
• Update Time: 2025-04-19

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinolinium,2,9-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinolinium,2,9-dimethyl- (9CI)
• Dimethyldiazaperopyrenium
• 2,9-dimethylisoquino[4',5',6':6,5,10]anthra[2,1,9-def]isoquinolinediium
• Anthra(2,1,9-def:6,5,10-d'e'f')diisoquinolinium, 2,9-dimethyl-
• DTXSID20152257
• 7,18-dimethyl-7,18-diazoniaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1,3(12),4(9),5,7,10,13(23),14,16(24),17,19,21,25-tridecaene
• 118891-85-3
• SCHEMBL18329935

• Inchi： 1S/C26H18N2/c1-27-11-15-3-7-19-21-9-5-17-13-28(2)14-18-6-10-22(26(21)24(17)18)20-8-4-16(12-27)23(15)25(19)20/h3-14H,1-2H3/q+2
• InChI Key： PTLVVXTVVBIZIR-UHFFFAOYSA-N
• SMILES： [N+]1(C)C=C2C=CC3=C4C=CC5=C[N+](C)=CC6C=CC(C7C=CC(C=1)=C2C=73)=C4C=65

Computed Properties

• Exact Mass: 358.14714
• Monoisotopic Mass: 358.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8
• XLogP3: 6.3

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 7.76